Cas no 1806604-56-7 (2-Bromo-1-(4-(difluoromethyl)-3-ethylphenyl)propan-1-one)

• Product Name: 2-Bromo-1-(4-(difluoromethyl)-3-ethylphenyl)propan-1-one
• CAS No: 1806604-56-7
• MF: C₁₂H₁₃BrF₂O
• MW: 291.131829977036
• CID: 4972368
• Update Time: 2025-06-10

2-Bromo-1-(4-(difluoromethyl)-3-ethylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(4-(difluoromethyl)-3-ethylphenyl)propan-1-one

• Inchi： 1S/C12H13BrF2O/c1-3-8-6-9(11(16)7(2)13)4-5-10(8)12(14)15/h4-7,12H,3H2,1-2H3
• InChI Key： NXLRVNLLLAWJKY-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(C(F)F)=C(C=1)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 245
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-1-(4-(difluoromethyl)-3-ethylphenyl)propan-1-one

Introduction to 2-Bromo-1-(4-(difluoromethyl)-3-ethylphenyl)propan-1-one (CAS No. 1806604-56-7)

2-Bromo-1-(4-(difluoromethyl)-3-ethylphenyl)propan-1-one, with the CAS number 1806604-56-7, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine atom, a difluoromethyl group, and an ethyl-substituted phenyl ring. These functionalities contribute to its potential as a valuable intermediate in the synthesis of various biologically active molecules.

The chemical structure of 2-Bromo-1-(4-(difluoromethyl)-3-ethylphenyl)propan-1-one is particularly noteworthy due to its combination of halogenated and fluorinated moieties. The presence of the bromine atom makes it an excellent candidate for further chemical modifications, such as cross-coupling reactions, which are widely used in the synthesis of complex organic molecules. Additionally, the difluoromethyl group imparts unique electronic and steric properties that can influence the compound's reactivity and biological activity.

In recent years, there has been a growing interest in the development of fluorinated compounds for their potential therapeutic applications. Fluorine atoms can significantly alter the physicochemical properties of molecules, such as their lipophilicity, metabolic stability, and binding affinity to biological targets. The difluoromethyl group in 2-Bromo-1-(4-(difluoromethyl)-3-ethylphenyl)propan-1-one is particularly advantageous in this context, as it can enhance the compound's ability to interact with specific protein targets.

The ethyl-substituted phenyl ring in 2-Bromo-1-(4-(difluoromethyl)-3-ethylphenyl)propan-1-one also plays a crucial role in its biological activity. Phenyl rings are common structural motifs in many bioactive compounds, and their substitution patterns can significantly influence the compound's pharmacological properties. The ethyl group adds an additional layer of complexity and can affect the compound's solubility, permeability, and overall bioavailability.

2-Bromo-1-(4-(difluoromethyl)-3-ethylphenyl)propan-1-one has been studied for its potential use as an intermediate in the synthesis of pharmaceuticals. One notable application is in the development of inhibitors for specific enzymes or receptors. For example, recent research has explored its use in the synthesis of inhibitors for kinases, which are key enzymes involved in various cellular signaling pathways and are often implicated in diseases such as cancer and inflammatory disorders.

In addition to its potential as a pharmaceutical intermediate, 2-Bromo-1-(4-(difluoromethyl)-3-ethylphenyl)propan-1-one has also been investigated for its utility in other areas of chemical research. Its unique structural features make it a valuable starting material for the synthesis of novel materials with specific properties, such as polymers with enhanced thermal stability or optical materials with tunable refractive indices.

The synthesis of 2-Bromo-1-(4-(difluoromethyl)-3-ethylphenyl)propan-1-one typically involves multi-step procedures that require precise control over reaction conditions. Common synthetic routes include nucleophilic substitution reactions and electrophilic aromatic substitutions. Advances in synthetic methodologies have led to more efficient and scalable processes for producing this compound, making it more accessible for both academic and industrial applications.

The safety profile of 2-Bromo-1-(4-(difluoromethyl)-3-ethylphenyl)propan-1-one is an important consideration in its use. While it is not classified as a hazardous material or controlled substance, proper handling and storage practices should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) and storing the compound in a well-ventilated area away from incompatible materials.

In conclusion, 2-Bromo-1-(4-(difluoromethyl)-3-ethylphenyl)propan-1-one (CAS No. 1806604-56-7) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules and other advanced materials. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in the scientific community.